Cas no 7696-00-6 (Mitotenamine)

• Product Name: Mitotenamine
• CAS No: 7696-00-6
• MF: C₁₃H₁₅BrClNS
• MW: 332.686900377274
• CID: 983055
• PubChem ID: 23793
• Update Time: 2025-04-20

Mitotenamine Chemical and Physical Properties

Names and Identifiers

• Mitotenamine
• N-[(5-bromo-1-benzothiophen-3-yl)methyl]-2-chloro-N-ethylethanamine
• AC1L2MZL
• AC1Q2ZLV
• CHEMBL2104935
• Mitotenamina
• Mitotenamine [INN:BAN]
• Mitotenaminum
• SureCN2111267
• UNII-2879S26V4P
• DTXSID10227741
• 2879S26V4P
• SCHEMBL2111267
• NS00125486
• Benzo(b)thiophenemethylamine, 5-bromo-N-(2-chloroethyl)-N-ethyl-
• 7696-00-6
• 5-Bromo-N-(2-chloroethyl)-N-ethylbenzo(b)thiophenemethylamine
• MITOTENAMINE [INN]
• Q27254274
• 5-Bromo-N-(2-chloroethyl)-N-ethylbenzo(b)thiophene-3-methylamine
• 5-Brom-N-(2-chlorethyl)-N-ethylbenzo(b)thiophenmethylamin

• Inchi： 1S/C13H15BrClNS/c1-2-16(6-5-15)8-10-9-17-13-4-3-11(14)7-12(10)13/h3-4,7,9H,2,5-6,8H2,1H3
• InChI Key： SZLHBBCRNVPTRZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CS2)CN(CC)CCCl

Computed Properties

• Exact Mass: 330.97985
• Monoisotopic Mass: 330.97971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5
• XLogP3: 4.4

Experimental Properties

• Density: 1.445
• Boiling Point: 368.5°C at 760 mmHg
• Flash Point: 176.7°C
• Refractive Index: 1.632
• PSA: 3.24